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Compound of Interest

6-Amino-2-bromo-3-methylbenzoic
Compound Name: d
aci

Cat. No.: B124376

An In-Depth Technical Guide to 6-Amino-2-bromo-3-methylbenzoic Acid

This technical guide provides a comprehensive overview of the chemical structure, IUPAC
name, and known properties of 6-Amino-2-bromo-3-methylbenzoic acid. It is intended for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Chemical Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 6-
Amino-2-bromo-3-methylbenzoic acid.

The chemical structure is as follows:

Chemical Formula: CsHsBrNO2[1]

SMILES String: 0=C(0)C1=C(N)C=CC(C)=C1Br[1]
InChl Key: DESUDZIADGQZIJ-UHFFFAOYSA-NJ[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 6-Amino-2-bromo-3-
methylbenzoic acid and its hydrochloride salt.
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Property Value Source
Molecular Weight 230.06 g/mol [1]
Empirical Formula CsHsBrNO2 [1]
Physical Form Solid [1]

1156838-26-4 (for 2-Amino-6-

CAS Number bromo-3-methylbenzoic acid

isomer)
PubChem Substance ID 329827091 [1]
Storage Class 11 - Combustible Solids [1]
WGK WGK 3 [1]

Synthesis and Experimental Protocols

A specific, peer-reviewed experimental protocol for the synthesis of 6-Amino-2-bromo-3-
methylbenzoic acid is not readily available in the public domain. However, based on
established organic chemistry principles and synthesis routes for structurally similar
compounds, a plausible synthetic pathway can be proposed.

Proposed Synthetic Pathway

A potential route for the synthesis of 6-Amino-2-bromo-3-methylbenzoic acid involves the
nitration of 2-bromo-3-methylbenzoic acid followed by the reduction of the nitro group to an
amine.

Step 1: Bromination of m-Toluic Acid The synthesis could start from m-toluic acid, which is first
brominated to yield 2-bromo-3-methylbenzoic acid.

Step 2: Nitration of 2-Bromo-3-methylbenzoic acid The resulting 2-bromo-3-methylbenzoic acid
can then be nitrated to introduce a nitro group onto the aromatic ring, likely at the 6-position
due to directing effects of the existing substituents.

Step 3: Reduction of the Nitro Group The final step would be the reduction of the nitro group to
an amino group, yielding the target compound, 6-Amino-2-bromo-3-methylbenzoic acid.
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The following diagram illustrates this proposed synthetic workflow.

Proposed Synthesis of 6-Amino-2-bromo-3-methylbenzoic acid
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Caption: Proposed synthetic workflow for 6-Amino-2-bromo-3-methylbenzoic acid.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in peer-reviewed literature regarding the
biological activity or the involvement of 6-Amino-2-bromo-3-methylbenzoic acid in any
signaling pathways. Related substituted aminobenzoic acids are recognized as valuable
building blocks in medicinal chemistry for the synthesis of various heterocyclic compounds with
potential therapeutic applications. For instance, derivatives of other bromo-substituted
anthranilic acids have been investigated for anti-inflammatory, anticonvulsant, and antimicrobial
activities. However, the specific biological role of 6-Amino-2-bromo-3-methylbenzoic acid
remains to be elucidated.

Conclusion

6-Amino-2-bromo-3-methylbenzoic acid is a substituted aromatic carboxylic acid with
potential applications in organic synthesis and drug discovery. While its fundamental
physicochemical properties are documented, detailed experimental protocols for its synthesis
and information on its biological activity are not yet publicly available. The proposed synthetic
pathway offers a logical approach for its preparation, which can be optimized by researchers in
the field. Further studies are required to explore the potential therapeutic applications and
biological mechanisms of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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